Cas no 1225451-00-2 ((R,R,S,S)-Orlistat)

• Product Name: (R,R,S,S)-Orlistat
• CAS No: 1225451-00-2
• Molecular Formula: C₂₉H₅₃NO₅
• Molecular Weight: 495.73482
• MDL: MFCD28988915
• CID: 1059865
• PubChem ID: 16760542

(R,R,S,S)-Orlistat Properties

Names and Identifiers

• (R,R,S,S)-Orlistat
• (2R)-1-[(2S,3S)-3-Hexyl-4-oxo-2-oxetanyl]-2-tridecanyl N-formyl-D -leucinate
• AKOS030241555
• J-002583
• N-formyl-D-leucine (R)-1-[[(2S,3S)-3-hexyl-4-oxo-2-oxetanyl]methyl]dodecyl ester
• 111466-63-8
• (R)-1-((2S,3S)-3-Hexyl-4-oxooxetan-2-yl)tridecan-2-yl formyl-D-leucinate
• 1225451-00-2
• [(2R)-1-[(2S,3S)-3-hexyl-4-oxooxetan-2-yl]tridecan-2-yl] (2R)-2-formamido-4-methylpentanoate
• CHEMBL472695
• AHLBNYSZXLDEJQ-RAVGUYNFSA-N
• (2R)-1-[(2S,3S)-3-HEXYL-4-OXOOXETAN-2-YL]TRIDECAN-2-YL (2R)-2-FORMAMIDO-4-METHYLPENTANOATE
• BDBM50465318
• EN300-24765849
• (S,R,S,S)-Orlistat

• MDL： MFCD28988915
• InChIKey： AHLBNYSZXLDEJQ-RAVGUYNFSA-N
• Inchi： InChI=1S/C29H53NO5/c1-5-7-9-11-12-13-14-15-16-18-24(34-29(33)26(30-22-31)20-23(3)4)21-27-25(28(32)35-27)19-17-10-8-6-2/h22-27H,5-21H2,1-4H3,(H,30,31)/t24-,25+,26-,27+/m1/s1
• SMILES： CCCCCCCCCCCC(CC1C(C(=O)O1)CCCCCC)OC(=O)C(CC(C)C)NC=O

Computed Properties

• Exact Mass: 495.39200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 23
• Monoisotopic Mass: 495.39237379g/mol
• Heavy Atom Count: 35
• Complexity: 579
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• LogP: 7.72220
• PSA: 85.19000